Cas no 41803-30-9 (1-[2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazol-4-yl]ethan-1-one)

• Product Name: 1-[2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazol-4-yl]ethan-1-one
• CAS No: 41803-30-9
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 2668460
• PubChem ID: 53438940
• Update Time: 2025-04-21

1-[2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazol-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-chlorophenyl)-5-methyltriazol-4-yl]ethanone
• 5-Acetyl-2-(4-chlorophenyl)-4-methyl-2H-1,2,3-triazole
• 1-[2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazol-4-yl]ethan-1-one
• 41803-30-9
• DTXSID80701604

• Inchi： 1S/C11H10ClN3O/c1-7-11(8(2)16)14-15(13-7)10-5-3-9(12)4-6-10/h3-6H,1-2H3
• InChI Key： RZMITIRNXYISIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1N=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 235.0512396Da
• Monoisotopic Mass: 235.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.8Ų